mollicellin L
Overview
Description
Mollicellin L is a bioactive chemical.
Scientific Research Applications
Antibacterial and Mutagenic Properties
Mollicellins, including Mollicellin L, have been studied for their mutagenic and antibacterial properties. Stark et al. (1978) found that certain mollicellins were mutagenic and bactericidal for Salmonella typhimurium, highlighting their potential in antibacterial applications (Stark et al., 1978).
Antimicrobial and Cytotoxic Activities
Mollicellin L and its derivatives have been evaluated for their antimicrobial activities against various bacterial strains, including Staphylococcus aureus and Escherichia coli, and their cytotoxic activities against human cancer cell lines. Ouyang et al. (2018) discovered that some mollicellins displayed potent antibacterial activity and cytotoxicity, suggesting their utility in developing new antimicrobial and anticancer agents (Ouyang et al., 2018).
Growth Inhibitory Activity Against Cancer Cell Lines
Li et al. (2008) reported significant growth inhibitory activity of mollicellins against various human cancer cell lines, indicating the potential of Mollicellin L in cancer treatment (Li et al., 2008).
Anti-MRSA Activities
Zhao et al. (2021) found that mollicellins, including Mollicellin L, exhibited significant inhibition against methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential in combating antibiotic-resistant bacteria (Zhao et al., 2021).
properties
CAS RN |
1179374-64-1 |
|---|---|
Product Name |
mollicellin L |
Molecular Formula |
C22H20O7 |
Molecular Weight |
396.395 |
IUPAC Name |
11H-Dibenzo(b,E)(1,4)dioxepin-4-carboxaldehyde, 3-hydroxy-7-methoxy-1,9-dimethyl-8-(3-methyl-1-oxo-2-buten-1-yl)-11-oxo- |
InChI |
InChI=1S/C22H20O7/c1-10(2)6-15(25)19-12(4)20-17(8-16(19)27-5)28-21-13(9-23)14(24)7-11(3)18(21)22(26)29-20/h6-9,24H,1-5H3 |
InChI Key |
SEGGMMXRZJRNCN-UHFFFAOYSA-N |
SMILES |
O=CC1=C(C2=C(C)C=C1O)OC3=CC(OC)=C(C(/C=C(C)\C)=O)C(C)=C3OC2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Mollicellin L |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[(3-Aminophenyl)methyl]-4,6-dihydro-4-methyl-2-(methylsulfinyl)-5h-thieno[2',3':4,5]pyrrolo[2,3-d]pyridazin-5-one](/img/structure/B609134.png)
![N-((1R,3s,5S)-9-(2-((2-chlorophenyl)amino)-2-oxoethyl)-9-azabicyclo[3.3.1]nonan-3-yl)-3,4,5-trimethoxybenzamide](/img/structure/B609146.png)
![1-[(5,5-dioxido-4H-thieno[3,2-c]thiochromen-2-yl)carbonyl]-4-(4-methoxyphenyl)piperazine](/img/structure/B609148.png)
![N-ethyl-N-(7-methoxy-1-methylpyrazolo[3,4-b]quinolin-3-yl)furan-2-carboxamide](/img/structure/B609153.png)
![2-[(4-Methylphenyl)sulfonylamino]-n-(4-phenyl-1,3-thiazol-2-yl)-4-(trifluoromethyl)benzamide](/img/structure/B609155.png)